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Compound of Interest

Compound Name: 4,6-Dimethylheptan-2-one

Cat. No.: B098354

For researchers and laboratory professionals handling 4,6-Dimethylheptan-2-one, ensuring its
proper disposal is a critical component of laboratory safety and environmental responsibility.
This guide provides a detailed, step-by-step protocol for the safe and compliant disposal of this
flammable ketone.

Immediate Safety and Handling Precautions:

Prior to initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for 4,6-Dimethylheptan-2-one. This compound is classified as a flammable liquid and
can cause skin and eye irritation.[1][2] Always wear appropriate personal protective equipment
(PPE), including safety goggles, chemical-resistant gloves, and a lab coat. All handling and
disposal activities should be conducted in a well-ventilated area, preferably within a chemical
fume hood, to avoid the inhalation of vapors.[2][3]

Disposal Protocol:

The disposal of 4,6-Dimethylheptan-2-one must adhere to federal, state, and local hazardous
waste regulations.[4][5][6] It is categorized as a hazardous waste due to its flammability.

Step 1: Waste Identification and Segregation

o Clearly label a dedicated, chemically compatible waste container with "Hazardous Waste,"
the full chemical name "4,6-Dimethylheptan-2-one," and the associated hazards (e.qg.,
Flammable Liquid).[4]
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e Do not mix 4,6-Dimethylheptan-2-one with other waste streams, particularly incompatible
materials such as strong oxidizing agents, strong bases, or strong reducing agents.[3]

Step 2: Container Selection and Management

» Use a container made of a material that will not react with or be degraded by the ketone. The
original container, if in good condition, is often a suitable choice.[4]

o Ensure the container has a secure, tightly fitting cap to prevent leaks and the release of
flammable vapors.[4][7]

e The container should not be filled to more than 80% capacity to allow for vapor expansion.
Step 3: Accumulation and Storage

o Store the sealed hazardous waste container in a designated satellite accumulation area
(SAA) within the laboratory.[7]

o The SAA should be located away from sources of ignition, such as heat, sparks, or open
flames.[3][8]

e Maintain a log of the accumulated waste.
Step 4: Arrange for Professional Disposal

« Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.[4]

e Provide them with accurate information about the waste, including its chemical composition
and volume.

e Follow all institutional procedures for waste pickup requests.
Quantitative Data Summary:

For quick reference, the key physical and safety properties of 4,6-Dimethylheptan-2-one are
summarized in the table below.
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Property Value
CAS Number 19549-80-5
Molecular Formula C9H180

Boiling Point 170.3°C at 760 mmHg
Flash Point 49°C / 120.2°F[3]
Signal Word Warning

Hazard Statements

Flammable liquid and vapor, Causes skin
irritation, Causes serious eye irritation, May

cause respiratory irritation.

Logical Workflow for Disposal:

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 4,6-Dimethylheptan-2-one.
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Identify 4,6-Dimethylheptan-2-one as Waste

'

Consult Safety Data Sheet (SDS)

l

Wear Appropriate Personal Protective Equipment (PPE)

l

Select Chemically Compatible Waste Container

Label Container: 'Hazardous Waste' & Chemical Name

Segregate from Incompatible Waste

Seal Container and Store in Satellite Accumulation Area

Contact Environmental Health & Safety (EHS) for Pickup

Document Waste for Disposal Records

Click to download full resolution via product page

Caption: Disposal Workflow for 4,6-Dimethylheptan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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